2-Fluoro-6-(2H-1,2,3-triazol-2-yl)benzoic acid

• IUPAC Name: 2-fluoro-6-(triazol-2-yl)benzoic acid
• InChI: InChI=1S/C9H6FN3O2/c10-6-2-1-3-7(8(6)9(14)15)13-11-4-5-12-13/h1-5H,(H,14,15)
• InChI Key: NTPOZDBAGMLNQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)N2N=CC=N2
• Molecular Formula: C9H6FN3O2
• DSSTOX Substance ID: DTXSID60736398
• Molecular Weight: 207.16 g/mol
• CAS No.: 1186050-58-7

Description

2-Fluoro-6-(2H-1,2,3-triazol-2-yl)benzoic acid is a chemical compound with the molecular formula C9H6FN3O2.

Synthesis Analysis

The synthesis of this compound can be achieved from 1,2,3-1H-Triazole and 2-FLUORO-6-IODOBENZOIC ACID.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C9H6FN3O2/c10-6-2-1-3-7 (8 (6)9 (14)15)13-11-4-5-12-13/h1-5H, (H,14,15).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 207.16. It has a boiling point of 410.5±55.0°C. The compound is solid in physical form.

Scientific Research Applications

Synthesis Techniques

• The synthesis of 2-(2H-1,2,3-triazol-2-yl)benzoic acid has been achieved through a selective and scalable process starting from 1-fluoro-2-nitrobenzene derivatives. This method incorporates a sequence of functional group transformations, proving useful for synthesizing di- or tri(2H-1,2,3-triazol-2-yl)benzene derivatives (Roth et al., 2019).

Synthesis of Derivatives

• Novel methodologies have been developed for efficient synthesis of 2-(2H-1,2,3-triazol-2-yl)benzoic acid and its derivatives using catalysis and microwave irradiations, significantly reducing synthesis time and improving yield (Pandya & Naliapara, 2019).

Applications in Luminescence Sensing

• Lanthanide metal–organic frameworks based on unsymmetrical 1,2,3-triazole-containing tricarboxylic acid ligands, including derivatives of 2-fluoro-6-(2H-1,2,3-triazol-2-yl)benzoic acid, have been synthesized for luminescence sensing of metal ions and nitroaromatic compounds (Wang et al., 2016).

Anticancer and Antimicrobial Activities

• Some derivatives of this compound have shown promising results in antimicrobial and anticancer activities, suggesting their potential in pharmaceutical research (Kumbhare et al., 2014).

Corrosion Inhibition Properties

• Triazole Schiff bases, related to this compound, have been investigated as corrosion inhibitors on mild steel, revealing their effectiveness in protective coatings and industrial applications (Chaitra et al., 2015).

Synthesis of Fluorinated Analogs

• Research has focused on synthesizing various fluorinated analogs of 1,2,3-triazoles, demonstrating the versatility and potential of fluorine modification in enhancing biological activities and chemical properties (Chowrasia et al., 2017).

Safety and Hazards

Safety measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition.

Synthesis routes and methods I

Procedure details

The title compound was prepared following the same general protocol as described for 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid in Example A11 using 2-fluoro-6-iodobenzoic acid and 1,2,3-triazole. ESI-MS (m/z): 208 [M+1]+.

Synthesis routes and methods II

Procedure details

To a 2 L, 3-necked, round-bottomed flask equipped with an overhead mechanical stirrer, thermocouple probe, heating mantle, reflux condenser, and nitrogen inlet were added 2-fluoro-6-iodobenzoic acid (127.6 g, 480 mmol), copper iodide (4.57 g, 24 mmol), and Cs2CO3 (312.6 g, 959 mmol). To these solids were added dioxane (640 mL), then water (2.6 mL, 144 mmol), then 1H-1,2,3-triazole (55.6 mL, 959 mmol), and finally trans-1,2-dimethylcyclohexane-1,2-diamine (15.1 mL, 96 mmol). The mixture was then warmed to 60° C. for 30 min, then to 83° C. for 30 min, and then to 100° C. for 3 h. After the 3 h at 100° C., the mixture was cooled and then 1 L of MTBE and 1 L of water were added. After vigorous mixing, the layers were separated and the bottom aqueous layer was acidified to pH 1.72 with ˜148 mL of concentrated hydrochloric acid. The aqueous was then extracted twice with EtOAc. The combined organic layers were dried over Na2SO4, filtered, and concentrated to provide a dark oil. The oil was stirred overnight in EtOAc (450 mL) and the resulting precipitate was removed by filtration. The mother-liquors were concentrated to a brown solid (106.21 g, 75 wt % by quantitative HPLC, 79.7 g, 80%). 1H NMR (400 MHz, DMSO-d6): 8.22-8.13 (bs, 2H), 7.84-7.80 (m, 1H), 7.74-7.65 (m, 1H), 7.50-7.41 (m, 1H).

Synthesis routes and methods III

Procedure details

The title compound was prepared in a manner analogous to Intermediate 13, substituting 6-fluoro-2-iodo-benzoic acid for 5-fluoro-2-iodo-benzoic acid. 1H NMR (400 MHz, CD3OD): 7.96 (s, 2H), 7.87-7.82 (m, 1H), 7.70 (td, J=8.1, 5.1 Hz, 1H), 7.59 (ddd, J=9.7, 8.4, 1.4 Hz, 1H).